![molecular formula C21H15FN2O3S2 B6481328 N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorobenzenesulfonyl)acetamide CAS No. 895475-06-6](/img/structure/B6481328.png)
N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorobenzenesulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole is a heterocyclic compound that is part of many pharmaceuticals and industrial chemicals. Many researchers have synthesized derivatives of benzothiazole and studied their biological activities .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves reactions such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Chemical Reactions Analysis
Benzothiazole derivatives can undergo a variety of chemical reactions, depending on the other functional groups present in the molecule. For example, the acetamide group could undergo hydrolysis, and the fluorobenzenesulfonyl group could participate in substitution reactions .Scientific Research Applications
- F2536-1818 has been investigated as a potential antibacterial agent. Researchers synthesized a series of related compounds, including 3-(1,3-benzothiazol-2-yl) 2-phenyl quinazolin-4(3H)-ones, and evaluated their antimicrobial activity .
- Although specific studies on F2536-1818 are limited, benzothiazole derivatives have gained attention in the fight against tuberculosis. Recent synthetic developments have led to novel benzothiazole-based anti-tubercular compounds .
- The quinazoline-4(3H)-one ring system, to which F2536-1818 belongs, is considered a privileged scaffold in medicinal chemistry. It offers versatility and has yielded compounds with diverse pharmacological activities .
- Researchers have explored quinazoline derivatives as antitumor, sedative, analgesic, antidiabetic, antibacterial, antifungal, and anti-inflammatory agents .
- Quinazoline derivatives, including F2536-1818, have therapeutic potential as inhibitors of tyrosine kinase receptors (TKR). Overexpression of TKRs occurs in various cancers (e.g., breast, ovarian, colon, prostate) .
- While F2536-1818 itself lacks extensive anticancer data, other quinazoline derivatives exhibit remarkable anticancer activity. Trimetrexate (TMQ) and piritrexim (PTX) are potent lipophilic DHFR inhibitors .
- Interestingly, F2536-1818 is also associated with laboratory equipment. Specifically, it is used in Nalgene® analytical filter funnels with a 0.2 μm pore size and a funnel capacity of 100 mL .
Antibacterial Activity
Anti-Tubercular Properties
Medicinal Chemistry and Drug Design
Tyrosine Kinase Receptor Inhibition
Anticancer Research
Laboratory Filtration Applications
Mechanism of Action
Future Directions
Research into benzothiazole derivatives is ongoing, with many potential applications in pharmaceuticals and other industries. Future research may focus on synthesizing new benzothiazole derivatives, studying their biological activities, and developing safer and more efficient methods for their synthesis .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2O3S2/c22-15-8-10-17(11-9-15)29(26,27)13-20(25)23-16-5-3-4-14(12-16)21-24-18-6-1-2-7-19(18)28-21/h1-12H,13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCUFGCLNCJPAGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)CS(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-((4-fluorophenyl)sulfonyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.